Cas no 2228488-36-4 (N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2228488-36-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5818057
• PubChem ID: 165676027
• Update Time: 2025-05-24

N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine
• N-[(3-methoxy-4-methylphenyl)methyl]-N-methylhydroxylamine
• 2228488-36-4
• EN300-1791718

• Inchi： 1S/C10H15NO2/c1-8-4-5-9(7-11(2)12)6-10(8)13-3/h4-6,12H,7H2,1-3H3
• InChI Key： HNERVNMMIIOOIF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C)CN(C)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Additional information on N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine

N-(3-Methoxy-4-Methylphenyl)methyl-N-Methylhydroxylamine (CAS No. 2228488-36-4)

The compound N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2228488-36-4) is a versatile organic compound with significant applications in various fields of chemistry, particularly in drug discovery and material science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted aromatic ring, making it an attractive candidate for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its structure allows for selective interactions with biological targets, such as enzymes and receptors, which is crucial in the design of therapeutic molecules. For instance, researchers have explored its role in inhibiting specific kinases involved in cancer progression, demonstrating its potential as a lead compound for anti-cancer drug development.

The synthesis of N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the hydroxylamine group is achieved through nucleophilic substitution or reductive amination, depending on the specific conditions and desired stereochemistry. This compound's stability under various reaction conditions has made it a valuable intermediate in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and analysis.

One of the most promising applications of N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine lies in its ability to act as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into reaction pathways, chemists can achieve high enantioselectivity, which is essential for the production of chiral drugs. Recent advancements in catalytic asymmetric synthesis have further enhanced its utility in this area.

Moreover, this compound has shown potential in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored properties, such as improved mechanical strength and thermal stability. These materials are being explored for use in advanced composites and electronic devices.

In conclusion, N-(3-methoxy-4-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 2228488-36-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, continues to expand its role in both fundamental research and industrial applications.